![molecular formula C14H15N3OS B4180962 N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide](/img/structure/B4180962.png)
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
Description
The thiadiazole ring is a crucial structural motif in medicinal chemistry and materials science due to its versatile chemical properties and biological activities. The compound “N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide” incorporates the thiadiazole ring, suggesting potential for diverse chemical reactivity and biological relevance.
Synthesis Analysis
The synthesis of thiadiazole derivatives often involves cyclization reactions utilizing amino acids, nitrogen mustards, or chlorosulfonyl isocyanate as starting materials. For example, thiadiazolidines and related compounds can be synthesized starting from chlorosulfonyl isocyanate and nitrogen mustards or amino acids, highlighting a method for generating thiadiazole derivatives with potential structural similarity to the compound of interest (Regainia et al., 2000).
Molecular Structure Analysis
Molecular structure and conformation are key to understanding the chemical behavior and potential applications of a compound. For thiadiazole derivatives, X-ray crystallography and DFT studies are common tools for analyzing structure. Studies on similar compounds, like 5-benzyl-N-phenyl-1,3,4-thiadiazol-2-amine, provide insights into the stabilization of structures via hydrogen bonding and crystallization patterns (Dani et al., 2013).
Chemical Reactions and Properties
Thiadiazole derivatives undergo various chemical reactions, offering pathways to novel heterocyclic compounds with potential insecticidal activity. For instance, the reaction involving cyanomethylene functionality in the synthesis of 2-chloro-N-(5-(cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide showcases the reactivity of thiadiazole derivatives and their use in synthesizing compounds with biological activity (Mohamed et al., 2020).
properties
IUPAC Name |
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3OS/c18-12(9-6-10-4-2-1-3-5-10)15-14-17-16-13(19-14)11-7-8-11/h1-5,11H,6-9H2,(H,15,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUYVXNBAZUXWCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(S2)NC(=O)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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